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Introduction

Idrabiotaparinux is a long-acting, synthetic, biotinylated pentasaccharide that acts as an
indirect inhibitor of Factor Xa (FXa). Its anticoagulant effect is mediated through high-affinity
binding to antithrombin (AT), which potentiates the neutralization of FXa. A key feature of
idrabiotaparinux is its reversibility; the biotin moiety allows for rapid neutralization of its
anticoagulant activity by intravenous administration of avidin.[1][2] Although its clinical
development was discontinued for commercial reasons, idrabiotaparinux remains a valuable
tool for coagulation research due to its specific mechanism of action and long half-life.

These application notes provide an overview of the use of idrabiotaparinux in coagulation
research, including its mechanism of action, relevant in vitro and in vivo models, and key
guantitative data from clinical trials. Detailed experimental protocols are provided to guide
researchers in their studies.

Mechanism of Action

Idrabiotaparinux is a synthetic analog of the antithrombin-binding pentasaccharide sequence
of heparin.[1][3] It selectively binds to antithrombin, inducing a conformational change that
accelerates the inactivation of Factor Xa by several orders of magnitude.[4] This inhibition of
FXa disrupts the conversion of prothrombin to thrombin (Factor Ila), thereby preventing the
formation of fibrin clots. Unlike unfractionated heparin, idrabiotaparinux does not significantly
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inhibit thrombin. The biotin tag allows for specific and rapid reversal of its anticoagulant effect
by avidin, which binds to the biotin moiety and facilitates the clearance of the
idrabiotaparinux-avidin complex from circulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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